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Compound of Interest

Compound Name:
5-Methyl-2-thiophenecarboxylic

acid

Cat. No.: B156291 Get Quote

In the vast landscape of chemical intermediates, certain molecules distinguish themselves not

by inherent complexity, but by their profound versatility. 5-Methyl-2-thiophenecarboxylic acid,

identified by its CAS number 1918-79-2, is a premier example of such a compound. At its core,

it is a simple, substituted thiophene ring—a five-membered heterocycle containing a sulfur

atom—adorned with a methyl group and a carboxylic acid function. This specific arrangement

of functional groups bestows upon it a unique reactivity profile, making it a highly sought-after

building block in diverse fields, from pharmaceuticals to advanced materials.[1][2]

This guide provides an in-depth exploration of 5-Methyl-2-thiophenecarboxylic acid, moving

beyond simple data recitation. We will delve into the causality behind its synthesis, the logic of

its analytical characterization, and the chemical principles that underpin its utility. For the

researcher, scientist, and drug development professional, understanding this molecule is key to

unlocking new synthetic possibilities and accelerating innovation.

Physicochemical and Spectroscopic Profile
A foundational understanding of a molecule begins with its physical and spectral properties.

These data points are not merely identifiers; they are the empirical evidence that confirms its

structure and purity.

Table 1: Physicochemical Properties of 5-Methyl-2-thiophenecarboxylic acid
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Property Value Source

CAS Number 1918-79-2

Molecular Formula C₆H₆O₂S [3]

Molecular Weight 142.18 g/mol [3][4]

Appearance
Beige or white crystalline

powder
[3][5]

Melting Point 135-138 °C [3][6]

Boiling Point ~229.75 °C (rough estimate) [3][5]

pKa 3.71 ± 0.10 (Predicted) [3]

SMILES Cc1ccc(s1)C(O)=O

| InChIKey | VCNGNQLPFHVODE-UHFFFAOYSA-N |[3] |

Synthesis and Mechanistic Insight
The reliable synthesis of 5-Methyl-2-thiophenecarboxylic acid is crucial for its application.

While several methods exist, the carboxylation of a Grignard reagent derived from 2-

methylthiophene is a well-established and instructive route.[7] This approach is favored for its

high regioselectivity and adaptability to laboratory scale.

Workflow for Grignard-Based Synthesis
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Starting Materials

Grignard Reagent Formation Carboxylation

Aqueous Workup & Isolation

2-Methylthiophene

Formation of 5-Methyl-2-thienylmagnesium halide

Magnesium Turnings Alkyl Halide (e.g., EtBr) Anhydrous Ether

Nucleophilic attack on CO₂

Reacts with

Dry Ice (Solid CO₂)

Acidification (e.g., HCl)

Precipitation & Filtration

5-Methyl-2-thiophenecarboxylic acid
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5-Methyl-2-thiophenecarboxylic acid

5-Methyl-2-thiophenecarbonyl chloride

SOCl₂ or (COCl)₂

Methyl 5-methyl-2-thiophenecarboxylate

CH₃OH, H⁺ cat.

5-Methyl-2-thiophenecarboxamide

1. SOCl₂
2. NH₃

CH₃OH, base NH₃

Click to download full resolution via product page

Caption: Key reactions of the carboxylic acid group in 5-Methyl-2-thiophenecarboxylic acid.

The most common and pivotal transformation is its conversion to 5-methyl-2-thiophenecarbonyl

chloride. [8]This is typically achieved by refluxing with thionyl chloride (SOCl₂) or oxalyl

chloride. The resulting acid chloride is a highly reactive electrophile, readily undergoing

nucleophilic acyl substitution with alcohols to form esters, or with amines to form amides. This

two-step process (acid → acid chloride → amide/ester) is often more efficient than direct

condensation methods and is fundamental to its role as a building block in drug synthesis.

Analytical Characterization: A Self-Validating
System
Confirming the identity and purity of 5-Methyl-2-thiophenecarboxylic acid is a critical, self-

validating step in any synthetic workflow. A combination of spectroscopic techniques provides

an unambiguous structural fingerprint.

Workflow for Analytical Characterization
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NMR Spectroscopy

IR Spectroscopy

Mass Spectrometry

Purified Solid Sample

Dissolve in CDCl₃/DMSO-d₆

Prepare KBr Pellet or ATR

Prepare sample for GC-MS/LC-MS

Acquire ¹H & ¹³C Spectra Confirm Protons & Carbons

Structure VerifiedAcquire IR Spectrum Identify Functional Groups

Acquire Mass Spectrum Confirm Molecular Ion Peak

Click to download full resolution via product page

Caption: A typical workflow for the complete analytical characterization of the title compound.

Table 2: Key Spectroscopic Data for 5-Methyl-2-thiophenecarboxylic acid [9][10][11]
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Technique Feature
Expected Value /
Observation

Interpretation

¹H NMR Chemical Shift (δ)
~12-13 ppm (broad
singlet, 1H)

Carboxylic acid
proton (-COOH)

~7.6 ppm (doublet,

1H)

Thiophene proton

adjacent to -COOH

(H3)

~6.8 ppm (doublet,

1H)

Thiophene proton

adjacent to -CH₃ (H4)

~2.5 ppm (singlet, 3H) Methyl protons (-CH₃)

¹³C NMR Chemical Shift (δ) ~165-170 ppm
Carboxylic acid

carbonyl carbon

~145-150 ppm
Thiophene carbon

attached to -CH₃ (C5)

~135-140 ppm

Thiophene carbon

attached to -COOH

(C2)

~130-135 ppm
Thiophene carbon

(C3)

~125-130 ppm
Thiophene carbon

(C4)

~15 ppm Methyl carbon (-CH₃)

IR Wavenumber (cm⁻¹) 2500-3300 (broad)
O-H stretch of

carboxylic acid

~1670-1700 (strong)
C=O stretch of

carboxylic acid

~1400-1500
C=C stretching in

thiophene ring
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Technique Feature
Expected Value /
Observation

Interpretation

Mass Spec (EI) m/z 142
Molecular Ion Peak

[M]⁺

125
Loss of -OH group [M-

17]⁺

| | | 97 | Loss of -COOH group [M-45]⁺ |

Applications in Drug Development and Material
Science
The true value of 5-Methyl-2-thiophenecarboxylic acid is realized in its application as a

versatile intermediate.

Pharmaceutical Development: It is a key building block for a range of therapeutic agents.

The thiophene moiety is a well-known bioisostere for the phenyl ring, often used to modulate

pharmacokinetic properties like absorption, distribution, metabolism, and excretion (ADME).

It is particularly prevalent in the synthesis of anti-inflammatory and antimicrobial compounds.

[1][7]The structural motif is found in more complex molecules investigated for anticancer

properties. [12]* Agrochemicals: The compound is utilized in the formulation of modern

pesticides and herbicides, where the thiophene ring contributes to the biological activity and

stability of the final product. [1]* Material Science: In the field of organic electronics,

thiophene-based molecules are foundational. Derivatives of 5-Methyl-2-
thiophenecarboxylic acid are explored for creating conductive polymers and components

of metal-organic frameworks (MOFs), contributing to the development of advanced materials

with tailored thermal and mechanical properties. [1][2][7]

Safety and Handling
As a laboratory chemical, proper handling is paramount. 5-Methyl-2-thiophenecarboxylic
acid is classified as an irritant. [13]
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Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335). [3][13]* Precautions: Use in a well-ventilated area or fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat. Avoid breathing dust. [13][14]* Storage: Store in a tightly closed container in a

cool, dry place, protected from light. [3][6]

Conclusion
5-Methyl-2-thiophenecarboxylic acid (CAS 1918-79-2) exemplifies the ideal chemical

intermediate: structurally simple, yet functionally rich. Its well-defined synthesis, predictable

reactivity, and clear spectroscopic signature make it a reliable tool for chemists. Its proven

value as a scaffold in pharmaceuticals, agrochemicals, and material science ensures its

continued relevance in both academic research and industrial development. A thorough

understanding of its properties and protocols, as outlined in this guide, empowers scientists to

leverage this versatile molecule to its full potential, paving the way for future discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156291#5-methyl-2-thiophenecarboxylic-acid-cas-
number-1918-79-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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